![molecular formula C17H18ClN5 B2846024 1-[[4-(3-Chlorophenyl)piperazin-1-yl]methyl]benzotriazole CAS No. 301194-17-2](/img/structure/B2846024.png)
1-[[4-(3-Chlorophenyl)piperazin-1-yl]methyl]benzotriazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a derivative of benzotriazole, which has been designed and synthesized . It is a type of benzotriazole derivative that has been characterized by 1H NMR, IR, MS, and elemental analyses . The compound is related to a class of compounds that have shown weak herbicidal activities against barnyardgrass and rape and KARI enzyme .
Synthesis Analysis
The synthesis of similar compounds involves the reductive amination of the respective 1-(2-arylhydrazono)-1-(4-arylpiperazin-1-yl)propan-2-ones . The structures of these compounds were confirmed by IR, 1H NMR, 13C NMR, and mass spectroscopy .Molecular Structure Analysis
The molecular structure of similar compounds has been confirmed by FTIR, 1H and 13C NMR, HRMS, and X-ray single crystal diffraction . The structure is stabilized via inter- as well as intra- C–H…O interactions and intra hydrogen bonding C–H…N interactions .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of similar compounds include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing amino group, parallel solid-phase synthesis, and photocatalytic synthesis .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds have been analyzed using various techniques. For example, the homogeneity of the compounds was monitored by ascending thin layer chromatography (TLC) on silica gel GF254-coated glass plates, visualized by UV light .Scientific Research Applications
1-[[4-(3-Chlorophenyl)piperazin-1-yl]methyl]benzotriazole has been used in a variety of scientific research applications. It has been used as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. It has also been used as an inhibitor of the enzyme tyrosinase, which is involved in the production of melanin. Additionally, this compound has been used as an inhibitor of the enzyme sodium-glucose transporter 2, which is involved in the absorption of glucose from the small intestine.
Mechanism of Action
Target of Action
It is known that piperazine derivatives often interact with h1 receptors , which play a crucial role in allergic reactions .
Mode of Action
Piperazine h1 receptor antagonists are known to have a higher affinity to h1 receptors than histamine , which could suggest a similar mode of action for 1-[[4-(3-Chlorophenyl)piperazin-1-yl]methyl]benzotriazole.
Biochemical Pathways
Given the known targets of similar compounds, it can be inferred that the compound may affect the histamine pathway, leading to potential anti-allergic effects .
Pharmacokinetics
Piperazine derivatives are generally known to positively modulate the pharmacokinetic properties of a drug substance .
Result of Action
It is known that some piperazine derivatives have shown significant effects on both allergic asthma and allergic itching .
Action Environment
It is known that the homogeneity of similar compounds is often monitored by ascending thin layer chromatography (tlc) on silica gel gf254-coated glass plates, visualized by uv light .
Advantages and Limitations for Lab Experiments
1-[[4-(3-Chlorophenyl)piperazin-1-yl]methyl]benzotriazole has a number of advantages and limitations for use in laboratory experiments. One advantage is that it is relatively easy to synthesize. Additionally, it is relatively non-toxic, making it safe to use in a variety of experiments. However, one limitation is that it is relatively expensive, making it cost-prohibitive for some experiments.
Future Directions
There are a number of potential future directions for the use of 1-[[4-(3-Chlorophenyl)piperazin-1-yl]methyl]benzotriazole in scientific research. One potential direction is to investigate its effects on other enzymes, such as those involved in the metabolism of drugs or hormones. Additionally, this compound could be used to investigate its effects on other physiological processes, such as cell proliferation or apoptosis. Finally, this compound could be used to investigate its effects on other diseases, such as cancer or neurodegenerative diseases.
Synthesis Methods
1-[[4-(3-Chlorophenyl)piperazin-1-yl]methyl]benzotriazole can be synthesized through a two-step process. First, a reaction between piperazine and 3-chlorophenyl isocyanate produces the intermediate compound 4-(3-chlorophenyl)piperazin-1-yl isocyanate. This intermediate compound is then reacted with benzotriazole to produce the final product, this compound.
Safety and Hazards
properties
IUPAC Name |
1-[[4-(3-chlorophenyl)piperazin-1-yl]methyl]benzotriazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18ClN5/c18-14-4-3-5-15(12-14)22-10-8-21(9-11-22)13-23-17-7-2-1-6-16(17)19-20-23/h1-7,12H,8-11,13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FOXOSBOPDMDHGT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CN2C3=CC=CC=C3N=N2)C4=CC(=CC=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18ClN5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.